Cas no 1270491-18-3 (2-(4-chloro-2-fluorophenyl)azetidine)

• Product Name: 2-(4-chloro-2-fluorophenyl)azetidine
• CAS No: 1270491-18-3
• MF: C₉H₉ClFN
• MW: 185.625864744186
• CID: 6575690
• PubChem ID: 55271192
• Update Time: 2025-07-21

2-(4-chloro-2-fluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-fluorophenyl)azetidine
• 1270491-18-3
• AKOS006320203
• EN300-1985050

• Inchi： 1S/C9H9ClFN/c10-6-1-2-7(8(11)5-6)9-3-4-12-9/h1-2,5,9,12H,3-4H2
• InChI Key： KOTYBEBMMPBREZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1CCN1

Computed Properties

• Exact Mass: 185.0407551g/mol
• Monoisotopic Mass: 185.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 2-(4-chloro-2-fluorophenyl)azetidine

Introduction to 2-(4-chloro-2-fluorophenyl)azetidine (CAS No. 1270491-18-3)

2-(4-chloro-2-fluorophenyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 1270491-18-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential biological activities. The presence of both chloro and fluoro substituents on the aromatic ring enhances its interactability with biological targets, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 2-(4-chloro-2-fluorophenyl)azetidine consists of an azetidine ring fused with a phenyl group, where the phenyl ring is further functionalized with a chloro group at the 4-position and a fluoro group at the 2-position. This specific arrangement imparts distinct electronic properties to the molecule, influencing its reactivity and binding affinity. The azetidine ring, being a five-membered saturated heterocycle, introduces conformational flexibility, which is often exploited in designing bioactive molecules.

In recent years, there has been a surge in interest regarding azetidine derivatives due to their potential applications in treating various diseases. The structural motif of 2-(4-chloro-2-fluorophenyl)azetidine has been investigated for its role in modulating enzyme activity and interacting with biological receptors. Studies have shown that such compounds can exhibit inhibitory effects on certain kinases and other therapeutic targets, making them valuable in the development of novel therapeutic agents.

One of the most compelling aspects of 2-(4-chloro-2-fluorophenyl)azetidine is its synthetic accessibility. The compound can be synthesized through multi-step organic reactions, starting from readily available precursors. The chloro and fluoro substituents can be introduced at specific positions on the phenyl ring through well-established halogenation and fluorination techniques. This synthetic route allows for modifications that can fine-tune the biological activity of the molecule, making it adaptable for various pharmacological applications.

Recent advancements in computational chemistry have also contributed to the understanding of 2-(4-chloro-2-fluorophenyl)azetidine's behavior. Molecular docking studies have been employed to predict how this compound might interact with different biological targets. These studies suggest that the compound can bind effectively to certain protein pockets, potentially leading to therapeutic effects. Such computational approaches are invaluable in guiding experimental design and optimizing lead compounds for drug development.

The pharmacological profile of 2-(4-chloro-2-fluorophenyl)azetidine is still under active investigation. Preliminary studies have indicated that it may possess anti-inflammatory properties, making it a candidate for treating conditions such as arthritis or inflammatory bowel disease. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neuropharmacology. These early findings underscore the importance of further research to fully elucidate its therapeutic potential.

In conclusion, 2-(4-chloro-2-fluorophenyl)azetidine (CAS No. 1270491-18-3) represents a fascinating area of study within pharmaceutical chemistry. Its unique structure, synthetic accessibility, and promising biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is likely to play an increasingly significant role in drug discovery and development.